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Compound of Interest

Compound Name: Diisobutyl hydrogen phosphate

Cat. No.: B049206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of hydrometallurgy and solvent extraction, the selection of an appropriate

extractant is paramount for achieving efficient and selective separation of metal ions. This

guide provides a detailed comparative analysis of two organophosphorus compounds:

Diisobutyl hydrogen phosphate and the commercially available Cyanex 272. While both are

organophosphorus acids, their applications and documented efficacy in metal extraction differ

significantly. This comparison aims to provide researchers with the necessary data to make

informed decisions for their separation processes.

Chemical Identity and Physical Properties
A fundamental comparison begins with the chemical structure and physical properties of the

two extractants.
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Property
Diisobutyl hydrogen
phosphate

Cyanex 272

Chemical Name
bis(2-methylpropyl) hydrogen

phosphate

bis(2,4,4-

trimethylpentyl)phosphinic acid

CAS Number 6303-30-6 83411-71-6

Molecular Formula C8H19O4P C16H35O2P

Molecular Weight 210.21 g/mol 290.43 g/mol

Appearance White powder Colorless to light yellow liquid

Primary Application Flame retardant Solvent extractant for metals

Note: The properties for Diisobutyl hydrogen phosphate are based on available chemical

database information. Its application as a solvent extractant for metals is not well-documented

in scientific literature.

Chemical Structures
The structural differences between the two molecules are a key determinant of their chemical

behavior and extraction capabilities.

Diisobutyl Hydrogen Phosphate

Cyanex 272

DIBP

Cyanex272

Click to download full resolution via product page

Caption: Chemical structures of Diisobutyl hydrogen phosphate and Cyanex 272.
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Performance in Solvent Extraction: A Tale of Two
Reagents
The performance of an extractant is evaluated based on its efficiency in extracting target

metals and its selectivity in separating them from other metals present in the aqueous solution.

Cyanex 272: The Established Extractant
Cyanex 272 is a well-established and widely used extractant in the hydrometallurgical industry,

particularly renowned for its exceptional ability to separate cobalt from nickel.[1] Its

performance is extensively documented, with key characteristics including:

High Selectivity for Cobalt over Nickel: Cyanex 272 is the reagent of choice for many

commercial cobalt-nickel separation processes due to its high separation factors.[1] The

separation ability for cobalt over nickel follows the order of phosphinic acids (like Cyanex

272) > phosphonic acids > phosphoric acids.[2]

pH Dependence: The extraction of metals with Cyanex 272 is highly dependent on the pH of

the aqueous phase. Cobalt extraction, for instance, increases significantly with an increase

in pH.[3]

Versatility: While famed for Co/Ni separation, Cyanex 272 can also be used for the extraction

of other metals, including rare earth elements.[4]

Table 1: Extraction of Cobalt and Nickel with Cyanex 272
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Metal Ion

Extractan
t
Concentr
ation

pH O/A Ratio
Temperat
ure (°C)

Extractio
n
Efficiency
(%)

Referenc
e

Cobalt

(Co²⁺)
1 M 5.5 1:1 35 92.5 [3]

Nickel

(Ni²⁺)
1 M 5.5 1:1 35 < 5 [3]

Cobalt

(Co²⁺)
0.2 M 5.0 1:1 RT 80 [2]

Nickel

(Ni²⁺)
0.2 M 5.0 1:1 RT 1.9 [2]

Cobalt

(Co²⁺)

0.13 M

(60%

neutralized

)

- 1.1:1 - > 99.9 [5]

Nickel

(Ni²⁺)

0.13 M

(60%

neutralized

)

- 1.1:1 - 0.18 [5]

Table 2: Separation Factors for Cobalt over Nickel with Various Organophosphorus Extractants

Extractant Type
Separation Factor
(βCo/Ni)

Reference

Cyanex 272 Phosphinic Acid
High (can exceed

1000)
[1]

PC-88A Phosphonic Acid Moderate [2]

D2EHPA Phosphoric Acid Low [2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.mdpi.com/2075-4701/12/6/1056
https://www.mdpi.com/2075-4701/12/6/1056
https://scispace.com/pdf/extraction-separation-of-cobalt-by-solvent-extraction-a-5c91u21wtn.pdf
https://scispace.com/pdf/extraction-separation-of-cobalt-by-solvent-extraction-a-5c91u21wtn.pdf
https://www.tandfonline.com/doi/abs/10.1080/01496390701310496
https://www.tandfonline.com/doi/abs/10.1080/01496390701310496
https://www.sibran.ru/upload/iblock/995/cobalt_nickel_separation_in_hydrometallurgy_a_review.pdf
https://scispace.com/pdf/extraction-separation-of-cobalt-by-solvent-extraction-a-5c91u21wtn.pdf
https://scispace.com/pdf/extraction-separation-of-cobalt-by-solvent-extraction-a-5c91u21wtn.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diisobutyl Hydrogen Phosphate: An Unknown Quantity
in Metal Extraction
In stark contrast to Cyanex 272, there is a significant lack of published research detailing the

use of Diisobutyl hydrogen phosphate as a solvent extractant for metals. While its chemical

structure suggests potential for cation exchange, its performance characteristics, such as

extraction efficiency, selectivity, and optimal operating conditions, are not documented in the

reviewed scientific literature. Its primary documented application is as a flame retardant.

Therefore, a direct quantitative comparison of its performance against Cyanex 272 is not

feasible based on currently available data.

Experimental Protocols
A generalized workflow for a solvent extraction process using an organophosphorus acid

extractant like Cyanex 272 is depicted below.
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Generalized Solvent Extraction Workflow

Aqueous Feed
(Metal Ions in Solution)

Mixing
(Extraction Stage)

Organic Phase
(Extractant in Diluent)

Phase Separation

Loaded Organic
(Metal-Extractant Complex)

Raffinate
(Depleted Aqueous Phase)

Mixing
(Stripping Stage)

Stripping Solution
(e.g., Acid)

Phase Separation

Stripped Organic
(Regenerated Extractant)

Pregnant Strip Solution
(Concentrated Metal Ions)

Recycle

Click to download full resolution via product page

Caption: Generalized workflow for a solvent extraction and stripping process.
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Key Experimental Protocol: Cobalt and Nickel
Separation using Cyanex 272
This protocol outlines a typical laboratory-scale batch experiment for the separation of cobalt

and nickel from a sulfate solution.

1. Preparation of Solutions:

Aqueous Feed Solution: Prepare a synthetic aqueous solution containing known

concentrations of cobalt sulfate (CoSO₄) and nickel sulfate (NiSO₄) in deionized water. The

pH of the solution should be adjusted to the desired value (e.g., 5.0-5.5) using a suitable

buffer or by dropwise addition of dilute NaOH or H₂SO₄.[3]

Organic Phase: Prepare the organic phase by dissolving a specific concentration of Cyanex

272 (e.g., 0.2 M) in a suitable organic diluent, such as kerosene or Shellsol 2046.[2][6] In

some cases, a modifier like tri-n-butyl phosphate (TBP) may be added to improve phase

separation.

2. Extraction Procedure:

Combine equal volumes of the aqueous feed solution and the organic phase (e.g., 50 mL of

each for a 1:1 O/A ratio) in a separatory funnel.

Shake the funnel vigorously for a predetermined time (e.g., 10-20 minutes) to ensure

equilibrium is reached.[7] Periodically vent the funnel to release any pressure buildup.

Allow the phases to separate completely. The organic phase, being less dense, will typically

be the upper layer.

Carefully separate the two phases. The aqueous phase after extraction is termed the

raffinate. The organic phase containing the extracted metal is the loaded organic.

3. Stripping Procedure:

To recover the extracted cobalt, the loaded organic phase is contacted with a stripping

solution, which is typically a mineral acid like sulfuric acid (e.g., 2 M H₂SO₄).[3]
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The procedure is similar to the extraction step, involving mixing the loaded organic with the

stripping solution in a separatory funnel, allowing for phase separation, and then collecting

the two phases.

The resulting aqueous solution, now enriched with the stripped metal, is called the pregnant

strip solution. The organic phase is now regenerated and can be recycled for further

extraction.

4. Analysis:

The concentrations of cobalt and nickel in the initial aqueous feed, the raffinate, and the

pregnant strip solution are determined using analytical techniques such as Atomic Absorption

Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-

OES).[8][9]

The concentration of metals in the organic phase can be calculated by mass balance.

Signaling Pathways and Logical Relationships
The extraction of a divalent metal ion (M²⁺) by an acidic organophosphorus extractant like

Cyanex 272, which exists as a dimer (H₂A₂) in the organic phase, can be represented by a

cation exchange mechanism.

Cation Exchange Extraction Mechanism

M²⁺ (aq)

M(HA₂)₂ (org)

Extraction

2(H₂A₂) (org)

2H⁺ (aq)

Release
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Caption: Cation exchange mechanism for metal extraction with a dimeric organophosphorus

acid.

Conclusion
This comparative guide highlights the significant disparity in the documented application of

Diisobutyl hydrogen phosphate and Cyanex 272 in the field of solvent extraction. Cyanex

272 stands out as a highly effective and extensively studied extractant, particularly for the

selective separation of cobalt from nickel, a critical process in hydrometallurgy. Its performance

characteristics are well-documented, providing a solid foundation for process design and

optimization.

Conversely, Diisobutyl hydrogen phosphate is not a recognized or documented reagent for

metal extraction in the reviewed scientific and technical literature. Its primary known application

is as a flame retardant. Researchers and professionals seeking an established and reliable

extractant for metal separations, especially for cobalt and nickel, will find a wealth of supporting

data and established protocols for Cyanex 272. The use of Diisobutyl hydrogen phosphate
for such applications would require foundational research to determine its basic extraction

properties and efficacy, as no such data is currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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